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Compound of Interest

Compound Name: 2-MPPA

Cat. No.: B155439

Technical Support Center: 2-MPPA Powder

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the storage and handling of 2-MPPA powder.

Frequently Asked Questions (FAQSs)

1. What is 2-MPPA?

2-MPPA, also known as GPI-5693, is a selective and orally active inhibitor of glutamate
carboxypeptidase Il (GCP Il), with an IC50 of 90 nM.[1][2][3] Its chemical name is (R)-2-(3-
mercaptopropyl)pentanedioic acid.[4] It is utilized in research for neurological disorders
associated with excessive glutamate activation.[1][5]

2. What is the mechanism of action for 2-MPPA?

2-MPPA selectively inhibits the enzyme glutamate carboxypeptidase Il (GCP 11).[3] GCP Il is a
metallopeptidase that hydrolyzes the neuropeptide N-acetyl-aspartyl-glutamate (NAAG) into N-
acetylaspartate (NAA) and glutamate.[6] By inhibiting GCP II, 2-MPPA increases the levels of
NAAG, which then acts on metabotropic glutamate receptor 3 (mGIuR3) to reduce glutamate
release.[6] This mechanism is thought to be beneficial in conditions associated with glutamate
excitotoxicity.[7]
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Mechanism of action of 2-MPPA.

3. What are the recommended storage conditions for 2-MPPA powder?

For long-term stability, 2-MPPA powder should be stored at -20°C.[3][4][8] Some suppliers
indicate that in its pure, lyophilized form, it can be stable for up to three years under these
conditions.[1][2][8]

4. How should | store 2-MPPA once it is in solution?

Stock solutions of 2-MPPA should be aliquoted to avoid repeated freeze-thaw cycles and
stored at low temperatures.[4] For optimal stability, it is recommended to store solutions at
-80°C for up to one year or at -20°C for up to one month.[1][2]

5. Is 2-MPPA considered a hazardous substance?

According to available Safety Data Sheets (SDS), 2-MPPA is not classified as a hazardous
substance or mixture.[9] However, standard laboratory safety precautions should always be
followed. This includes avoiding inhalation, and contact with skin and eyes, and using the
substance in a well-ventilated area.[9]

Storage and Solubility Data

Table 1: Recommended Storage Conditions
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Form

Storage Temperature

Duration

Powder (Pure Form)

-20°C

Up to 3 years[1][2]

4°C Up to 2 years[2]
In Solvent -80°C Up to 1 year[1]
-20°C Up to 1 month[2][4]

Table 2: Solubility of 2-MPPA

Solvent Concentration Notes
Sonication is recommended.
Use of newly opened,
DMSO 80 - 100 mg/mL ]
hygroscopic DMSO can
improve solubility.[1][2]
Water 8 mg/mL Sonication is recommended.[1]
In Vivo Vehicle (10% DMSO, Sonication is recommended for
40% PEG300, 5% Tween 80, 3.3 mg/mL preparing this solution for

45% Saline)

animal studies.[1]
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Issue Possible Cause Recommended Solution

- Gently heat the solution to
37°C and use an ultrasonic
bath to aid dissolution.[4]- For

Difficulty Dissolving 2-MPPA - Insufficient agitation- in vitro studies, high-purity

Powder Incorrect solvent choice DMSO is recommended. For in
vivo work, consider the vehicle
formulation mentioned in Table
2.[1][2]

- Ensure the concentration
does not exceed the solubility
o ) o limits for the chosen solvent.-
Precipitation of 2-MPPA in - Solution is supersaturated- ) ) )
_ _ Aliquot stock solutions into
Solution After Freezing Improper storage )
smaller, single-use volumes to
prevent repeated freeze-thaw

cycles.[4]

- The analgesic effects of 2-
MPPA in some neuropathic
pain models have shown a
delayed onset, becoming
. significant only after several
Inconsistent or Delayed o ] ] o
] ) ] - Pharmacokinetics of 2-MPPA  days of daily dosing. This is
Efficacy in Animal Models o
thought to be due to an indirect
and long-lasting mechanism of
action rather than a direct
correlation with plasma

concentration.[5]

Experimental Protocols & Workflows
General Protocol for Preparing a 10 mM Stock Solution in DMSO
e Calculate Required Mass: Based on the molecular weight of 2-MPPA (206.26 g/mol ),

calculate the mass needed for your desired volume of 10 mM stock solution. For 1 mL, you
would need 2.06 mg.
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+ Weighing: Carefully weigh the 2-MPPA powder in a suitable container.

« Dissolution: Add the appropriate volume of high-purity DMSO. To facilitate dissolution, you
can sonicate the solution.[1]

Storage: Once fully dissolved, aliquot the stock solution into single-use vials and store at
-80°C for long-term use or -20°C for short-term use.[2]

(Weigh 2-MPPA Powde)

Add Appropriate Solvent
(e.g., DMSO)

Facilitate Dissolution
(Sonication/Heating)

Grepare Single-Use Aquuots)

Store at -80°C or -20°C

Use in Experiment
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General workflow for preparing 2-MPPA stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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